Cas no 1207057-69-9 (2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide)

• Product Name: 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide
• CAS No: 1207057-69-9
• MF: C₂₁H₂₂FN₃O₂S
• MW: 399.481687068939
• CID: 5445431
• Update Time: 2025-06-28

2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• Acetamide, 2-[[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-(1-methylethyl)-
• 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

• Inchi： 1S/C21H22FN3O2S/c1-14(2)24-20(26)13-28-21-23-12-19(15-4-10-18(27-3)11-5-15)25(21)17-8-6-16(22)7-9-17/h4-12,14H,13H2,1-3H3,(H,24,26)
• InChI Key： JJMJUKBJGNVSOX-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

2-{[1-(4-Fluorophenyl)-5-(4-Methoxyphenyl)-1H-Imidazol-2-yl]sulfanyl}-N-(Propan-2-yl)acetamide (CAS No. 1207057-69-9): An Overview

2-{[1-(4-Fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide (CAS No. 1207057-69-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of imidazole and features a unique combination of fluorine and methoxy substituents, which contribute to its distinct pharmacological properties.

The chemical structure of 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide includes a central imidazole ring, a sulfanyl group, and an acetamide moiety. The presence of the fluorine and methoxy groups on the phenyl rings enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. These structural features also play a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have explored the potential of 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human immune cells. This suggests that it may have potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has also been investigated for its antiviral properties. Preclinical studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings highlight the potential of this compound as a broad-spectrum antiviral agent.

The pharmacokinetic profile of 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide has been studied extensively to understand its behavior in biological systems. In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The compound is metabolized primarily by cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

Toxicity studies have indicated that 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide is generally well-tolerated at therapeutic doses. Acute toxicity studies in rodents have shown no significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects. Preliminary data suggest that this compound has a favorable safety profile, with no evidence of organ toxicity or mutagenicity.

Clinical trials are currently underway to further investigate the therapeutic potential of 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-yl)acetamide. Phase I trials have focused on assessing the safety and pharmacokinetics of this compound in healthy volunteers. The results from these trials have been promising, with no serious adverse events reported. Phase II trials are planned to evaluate the efficacy of this compound in specific patient populations, such as those with inflammatory diseases or viral infections.

In conclusion, 2-{[1-(4-fluorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-(propan-2-y l)acetamide (CAS No. 1207057-69-9) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.